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Compound of Interest

Compound Name: Balinatunfib

Cat. No.: B15581769

Essential Safety and Handling Guide for
Balinatunfib

For Research Use Only. Not for human or veterinary use.

This document provides critical safety and logistical information for the handling and disposal of
Balinatunfib, an orally active inhibitor of TNFR1 signaling.[1] Researchers, scientists, and drug
development professionals must adhere to these guidelines to ensure personal safety and the
proper management of this research compound. As a potent, biologically active small molecule,
Balinatunfib should be handled with a high degree of caution.

Physicochemical Data

A summary of the key physicochemical properties of Balinatunfib is provided below.
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Property Value

Molecular Formula C27H24F2N602[2]

Molecular Weight 502.52[3]

Appearance Solid, white to off-white[1]

CAS Number 2248726-53-4[1]

Solubility Soluble in DMSO (116.67 mg/mL)[4]
Storage (Solid) -20°C (3 years), 4°C (2 years)[4]
Storage (In Solvent) -80°C (6 months), -20°C (1 month)[4]

Personal Protective Equipment (PPE)

Given that a specific Safety Data Sheet (SDS) for Balinatunfib is not readily available, the
following PPE recommendations are based on best practices for handling potent, small-
molecule kinase inhibitors.[5][6] A multi-layered approach to PPE is mandatory.
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Recommended Personal Protective

Laboratory Activity .
Equipment
Respirator: NIOSH-approved N95 or higher-
rated respirator. Gloves: Two pairs of nitrile
gloves (double-gloving). Eye Protection:
Weighing and Aligquoting (Solid Form) Chemical splash goggles. Lab Coat: Dedicated,

disposable, or non-absorbent lab coat.
Ventilation: Certified chemical fume hood or

powder containment hood.[5]

Gloves: Two pairs of nitrile gloves. Eye
] ) ) Protection: Chemical splash goggles or face
Solution Preparation and Handling )
shield. Lab Coat: Standard laboratory coat.

Ventilation: Chemical fume hood.[5]

Gloves: Nitrile gloves. Eye Protection: Safety

i glasses with side shields. Lab Coat: Standard

In Vitro Assays (e.g., Cell Culture) ] ] ]
laboratory coat. Containment: Class Il biological

safety cabinet.[5]

Gloves: Heavy-duty nitrile or butyl rubber
Waste Disposal gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Operational Plan: Step-by-Step Guidance

A systematic approach is essential for minimizing exposure and ensuring the integrity of
Balinatunfib.

Receiving and Storage

» Upon receipt, immediately inspect the container for any signs of damage or leakage.
» Verify the recommended storage conditions on the product vial or datasheet.

» Store Balinatunfib in a clearly labeled, designated, and secure location, away from
incompatible materials. For long-term storage, -20°C is recommended for the solid form.[4]

[7]
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Handling and Experimental Use

Designated Area: All work with Balinatunfib, especially with the solid form and concentrated
solutions, must be conducted in a designated and clearly marked area, such as a certified
chemical fume hood.[5]

Weighing: Carefully weigh the solid compound within a fume hood to prevent the generation
of dust.

Solution Preparation: Slowly add the solvent (e.g., DMSO) to the vial containing the solid
Balinatunfib.[6] If necessary, use an ultrasonic bath to aid dissolution.[4]

Avoid Contamination: Use dedicated laboratory equipment (spatulas, glassware, etc.). If not
feasible, thoroughly decontaminate all equipment after use.

Hygiene: Always wash hands thoroughly with soap and water after handling the compound,
even when gloves have been worn.[5]

Disposal Plan

All materials contaminated with Balinatunfib must be treated as hazardous chemical waste

and disposed of in accordance with local, state, and federal regulations.[6]

Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and other
disposable materials that have come into contact with Balinatunfib. Place these items in a
designated, sealed, and clearly labeled hazardous waste container.[6]

Liquid Waste: Collect all unused solutions containing Balinatunfib in a designated, sealed,
and clearly labeled hazardous liquid waste container. Do not dispose of it down the drain.[6]

Contaminated Sharps: Dispose of any contaminated sharps in a puncture-resistant sharps
container that is labeled for hazardous chemical waste.

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of Balinatunfib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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